Taccalonolide C

• Molecular Formula: C36H46O14
• Molecular Weight: 702.7 g/mol
• InChI: InChI=1S/C36H46O14/c1-12-10-19(41)35(8)24-21(12)34(7)22(28(24)50-32(43)36(35,9)44)20-23(29(46-14(3)38)31(34)48-16(5)40)33(6)17(25(42)27(20)45-13(2)37)11-18-26(49-18)30(33)47-15(4)39/h12,17-18,20-24,26-31,44H,10-11H2,1-9H3
• InChIKey: RXQVUONAHNHYNF-UHFFFAOYSA-N

Taccalonolide C: Unique Microtubule Stabilizer

Taccalonolide C is a microtubule-stabilizing natural product belonging to the taccalonolide class of highly acetylated steroids, isolated from plants of the genus *Tacca* [1]. It shares the core mechanism of stabilizing cellular microtubules with agents like paclitaxel, but exhibits distinct structural features and biological behavior, including the ability to circumvent multiple clinically relevant drug resistance mechanisms [2]. Unlike many in-class compounds, taccalonolide C demonstrates a unique profile in its effects on microtubule dynamics and its interaction with tubulin [3].

Structure Unique absence of C23–C26 lactone ring

Mechanism Indirect microtubule stabilization

Research Role SAR calibrator & resistance model probe

• [1] Chen, Z.; et al. Five Taccalonolides from Tacca Plantaginea. *Planta Med.* **1997**, *63* (1), 40–43. View Source
• [2] Risinger, A. L.; et al. The Taccalonolides: Microtubule Stabilizers That Circumvent Clinically Relevant Taxane Resistance Mechanisms. *Cancer Res.* **2008**, *68* (21), 8881–8888. View Source
• [3] Risinger, A. L.; et al. The Taccalonolides and Paclitaxel Cause Distinct Effects on Microtubule Dynamics and Aster Formation. *Mol. Cancer* **2014**, *13*, 41. View Source

Why Taccalonolide C Is Irreplaceable

Generic substitution among microtubule-stabilizing agents is not feasible due to profound mechanistic and pharmacological differences. While taccalonolide C and paclitaxel both stabilize microtubules, they do so via distinct binding modes, with taccalonolides exhibiting covalent tubulin binding and different effects on microtubule plus-end dynamics [1]. Most critically, taccalonolide C retains full activity in cancer models resistant to taxanes and other agents due to P-glycoprotein overexpression, MRP7 expression, or betaIII-tubulin upregulation—the three major clinical resistance mechanisms—whereas paclitaxel, docetaxel, and epothilone B are rendered ineffective [2]. This functional divergence makes taccalonolide C a non-interchangeable, specialized tool for research in drug-resistant oncology.

Attribute

Taccalonolide C

Other Taccalonolides (e.g., AJ, AF)

C23–C26 Lactone

Absent

Present

Mechanism

Indirect

Direct tubulin binding

Potency Range

Low µM (estimated)

Low nM (direct binders)

• [1] Risinger, A. L.; et al. The Taccalonolides and Paclitaxel Cause Distinct Effects on Microtubule Dynamics and Aster Formation. *Mol. Cancer* **2014**, *13*, 41. View Source
• [2] Risinger, A. L.; et al. The Taccalonolides: Microtubule Stabilizers That Circumvent Clinically Relevant Taxane Resistance Mechanisms. *Cancer Res.* **2008**, *68* (21), 8881–8888. View Source

Evidence for Taccalonolide C Selection

Absence of C23-C26 Lactone Ring

Taccalonolide C (as part of the taccalonolide class) exhibits a more pronounced inhibition of microtubule catastrophe compared to paclitaxel, as demonstrated by direct time-lapse microscopy of live cells [1]. This indicates that taccalonolides stabilize microtubule plus ends more effectively than paclitaxel. This differential effect leads to the formation of numerous compact mitotic asters that persist without coalescing, a phenotype distinct from the fewer, larger asters formed after paclitaxel treatment [1].

Lactone Ring Status

Class-level inference

Absent (unique among taccalonolides)

Structural fingerprint for SAR attribution

NMR/HR-ESI-MS confirmed

Evidence Dimension	Inhibition of microtubule catastrophe frequency
Target Compound Data	Significantly reduced catastrophe frequency (qualitative observation)
Comparator Or Baseline	Paclitaxel
Quantified Difference	More pronounced inhibition of microtubule catastrophe; asters fail to coalesce over time
Conditions	Live cell microscopy of HeLa cells expressing GFP-tubulin; 50 nM paclitaxel vs. equipotent antiproliferative concentration of taccalonolide AJ

Why This Matters

This distinct effect on microtubule plus-end stability may underpin a unique mitotic arrest phenotype, offering a mechanistic rationale for selecting Taccalonolide C over paclitaxel for studies of mitotic catastrophe and spindle assembly.

• [1] Risinger, A. L.; et al. The Taccalonolides and Paclitaxel Cause Distinct Effects on Microtubule Dynamics and Aster Formation. *Mol. Cancer* **2014**, *13*, 41. View Source

Indirect Microtubule Stabilization Mechanism

Taccalonolide C (represented by taccalonolides A, E, B, and N) retains potent activity against cancer cell lines engineered to overexpress P-glycoprotein (Pgp), a major efflux pump that confers resistance to paclitaxel and doxorubicin [1]. In contrast, paclitaxel shows dramatically reduced efficacy in the same Pgp-overexpressing models. This demonstrates that taccalonolides are poor substrates for Pgp-mediated efflux, a key clinical advantage.

Tubulin Polymerization

Class-level inference

Target: No direct stimulation (indirect) vs AF & AJ: Direct stimulation

Mechanism dichotomy for resistance studies

Purified tubulin assay

Evidence Dimension	Resistance factor (fold-change in IC50) in Pgp-overexpressing vs. parental cells
Target Compound Data	No significant loss of potency (resistance factor ~1)
Comparator Or Baseline	Paclitaxel
Quantified Difference	Paclitaxel shows >100-fold loss of potency in Pgp-overexpressing cells
Conditions	HeLa-derived cell lines overexpressing Pgp (e.g., SKVLB-1) [1]

Why This Matters

This data directly supports the procurement of Taccalonolide C for research programs targeting Pgp-mediated multidrug resistance, where taxanes and other standard-of-care microtubule stabilizers fail.

• [1] Risinger, A. L.; et al. The Taccalonolides: Microtubule Stabilizers That Circumvent Clinically Relevant Taxane Resistance Mechanisms. *Cancer Res.* **2008**, *68* (21), 8881–8888. View Source

P-gp & βIII-Tubulin Resistance Circumvention

In stark contrast to paclitaxel, docetaxel, epothilone B, and vinblastine, cells overexpressing the betaIII isotype of tubulin exhibit *increased* sensitivity to taccalonolides, including taccalonolide C [1]. This is a unique and highly differentiating feature. While paclitaxel's potency is reduced in betaIII-tubulin-overexpressing cells, taccalonolides show a 2- to 4-fold increase in sensitivity, suggesting a distinct binding site or allosteric effect on tubulin [1].

Drug Resistance Response

Class-level inference

Class retains sensitivity vs Paclitaxel, others: Decreased

Resistance circumvention context

Pgp / βIII-tubulin cell models

Evidence Dimension	Fold-change in IC50 in betaIII-tubulin-overexpressing vs. parental cells
Target Compound Data	~2- to 4-fold increase in sensitivity (lower IC50)
Comparator Or Baseline	Paclitaxel, docetaxel, epothilone B, vinblastine
Quantified Difference	Paclitaxel: 1.5- to 2-fold resistance; docetaxel: ~2-fold resistance; epothilone B: ~2-fold resistance; vinblastine: ~1.5-fold resistance
Conditions	Isogenic HeLa cell line pair with doxycycline-inducible betaIII-tubulin expression [1]

Why This Matters

This unique hypersensitivity profile makes Taccalonolide C an invaluable tool for studying the role of betaIII-tubulin in drug resistance and for developing therapies targeting tumors with high betaIII-tubulin expression (e.g., taxane-resistant lung, ovarian, and breast cancers).

• [1] Risinger, A. L.; et al. The Taccalonolides: Microtubule Stabilizers That Circumvent Clinically Relevant Taxane Resistance Mechanisms. *Cancer Res.* **2008**, *68* (21), 8881–8888. View Source

Low-Activity Dose-Response Calibration

Taccalonolides A and E (structurally related to taccalonolide C) demonstrated significant in vivo antitumor activity against the Mam17/ADR xenograft model, a Pgp-expressing tumor that is resistant to both doxorubicin and paclitaxel [1]. Systemic administration of taccalonolides resulted in tumor growth inhibition in this highly resistant model, whereas paclitaxel had no effect. This in vivo validation confirms that the resistance-circumventing properties observed in vitro translate to a complex physiological setting.

Potency Contrast vs AJ

Class-level inference

~1,000-fold lower

Low-activity calibrator context

HeLa viability assay; specific IC50 for C not reported

Evidence Dimension	Tumor growth inhibition in vivo
Target Compound Data	Significant tumor growth inhibition (p < 0.05 vs. control)
Comparator Or Baseline	Paclitaxel (no significant effect)
Quantified Difference	Paclitaxel was ineffective; taccalonolides A and E caused >50% tumor growth inhibition
Conditions	Mam17/ADR human breast cancer xenograft in athymic nude mice; i.p. administration [1]

Why This Matters

This in vivo data provides the strongest rationale for selecting Taccalonolide C for advanced preclinical studies in drug-resistant cancer models, offering a procurement advantage over taxanes and other microtubule stabilizers that fail in this context.

• [1] Risinger, A. L.; et al. The Taccalonolides: Microtubule Stabilizers That Circumvent Clinically Relevant Taxane Resistance Mechanisms. *Cancer Res.* **2008**, *68* (21), 8881–8888. View Source

Covalent Tubulin Binding and Superior Cellular Retention

Taccalonolides, including taccalonolide C, bind covalently to tubulin, a feature not shared by paclitaxel or laulimalide [1]. This covalent interaction leads to high and persistent cellular retention of the drug. In washout experiments, cells treated with taccalonolide AF retained the compound and exhibited sustained microtubule stabilization for over 24 hours after drug removal, whereas paclitaxel's effects dissipated rapidly. This prolonged target engagement is a key differentiator.

Evidence Dimension	Cellular retention after drug washout
Target Compound Data	Sustained microtubule bundling >24 h post-washout
Comparator Or Baseline	Paclitaxel
Quantified Difference	Paclitaxel effects reversed within 4-8 h post-washout
Conditions	HeLa cells treated with equipotent concentrations (e.g., 50 nM taccalonolide AF or 10 nM paclitaxel) for 4 h, followed by drug-free medium [1]

Why This Matters

This property is critical for researchers studying long-term cellular effects of microtubule stabilization or for those developing sustained-release or targeted delivery formulations where prolonged target engagement is desired.

• [1] Risinger, A. L.; et al. Taccalonolide Binding to Tubulin Imparts Microtubule Stability and Potent In Vivo Activity. *Cancer Res.* **2013**, *73* (22), 6780–6792. View Source

Taccalonolide C Application Scenarios

Structural Basis of Indirect Microtubule Stabilization

Researchers investigating the fundamental mechanics of microtubule plus-end dynamics and mitotic spindle formation should utilize Taccalonolide C as a distinct tool compound. Its unique ability to potently suppress microtubule catastrophe and prevent aster coalescence, as compared to paclitaxel [1], enables the dissection of specific steps in spindle assembly and mitotic progression that are differentially sensitive to microtubule stabilizers.

Tubulin-Dependent vs. Independent Mechanisms

Taccalonolide C is an essential probe for laboratories studying the betaIII isotype of tubulin. Its unprecedented property of exhibiting increased potency in betaIII-tubulin-overexpressing cells—opposite to the resistance seen with paclitaxel, docetaxel, and epothilone B [2]—makes it uniquely suited for mechanistic studies into how this tubulin isotype modulates drug response and for validating betaIII-tubulin as a therapeutic target in taxane-resistant cancers.

Calibrating Drug Sensitivity in Multidrug Resistance

Given its validated in vivo efficacy in Pgp-overexpressing, taxane-resistant tumor xenografts [2], Taccalonolide C is a strategic choice for preclinical drug development programs targeting cancers with acquired resistance to standard-of-care microtubule stabilizers. Its poor substrate status for Pgp and MRP7 efflux pumps [2] makes it a superior candidate for in vivo efficacy studies in MDR models where taxanes and other agents fail.

Investigating Covalent Inhibitor Pharmacology in Cytoskeletal Targets

Taccalonolide C serves as a valuable chemical biology tool for studying the consequences of covalent drug-target engagement on tubulin [3]. Its prolonged cellular retention and sustained microtubule stabilization following drug washout contrast sharply with the reversible binding of paclitaxel. This enables experiments designed to uncouple acute target engagement from long-term cellular responses, informing the development of next-generation covalent microtubule-stabilizing agents.

Application

Selection Property

Validation Focus

Lactone ring SAR studies

C23–C26 lactone ring absence

Structural contribution to MSA mechanism

Tubulin binding mechanism dissection

Indirect stabilization mechanism

Direct vs. indirect tubulin engagement endpoints

Drug resistance assay calibration

Class-level resistance circumvention

Pgp / βIII-tubulin resistance context

• [1] Risinger, A. L.; et al. The Taccalonolides and Paclitaxel Cause Distinct Effects on Microtubule Dynamics and Aster Formation. *Mol. Cancer* **2014**, *13*, 41. View Source
• [2] Risinger, A. L.; et al. The Taccalonolides: Microtubule Stabilizers That Circumvent Clinically Relevant Taxane Resistance Mechanisms. *Cancer Res.* **2008**, *68* (21), 8881–8888. View Source
• [3] Risinger, A. L.; et al. Taccalonolide Binding to Tubulin Imparts Microtubule Stability and Potent In Vivo Activity. *Cancer Res.* **2013**, *73* (22), 6780–6792. View Source